4-Hexyl-4'-[2-(4-isothiocyanatophenyl)ethyl]-1,1'-biphenyl

Specification

• CAS No.: 110499-97-3
• Molecular Formula: C27H29NS
• Molecular Weight: 399.6 g/mol
• IUPAC Name: 1-hexyl-4-[4-[2-(4-isothiocyanatophenyl)ethyl]phenyl]benzene
• Standard InChI: InChI=1S/C27H29NS/c1-2-3-4-5-6-22-9-15-25(16-10-22)26-17-11-23(12-18-26)7-8-24-13-19-27(20-14-24)28-21-29/h9-20H,2-8H2,1H3
• Standard InChI Key: KXHHFPNEPTUIEF-UHFFFAOYSA-N
• SMILES: CCCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)CCC3=CC=C(C=C3)N=C=S
• Canonical SMILES: CCCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)CCC3=CC=C(C=C3)N=C=S

Introduction

Identification and Basic Information

4-Hexyl-4'-[2-(4-isothiocyanatophenyl)ethyl]-1,1'-biphenyl is a chemical compound with the CAS No. 110499-97-3. It is also known by several synonyms, including 4-hexyl-4'-(2-(4-isothiocyanatophenyl)-ethyl)-1,1 and 1,1'-Biphenyl, 4-hexyl-4'-[2-(4-isothiocyanatophenyl)ethyl]-. The molecular formula of the compound is C27H29NS, and it has a molecular weight of 399.59.

Property	Value
CAS No.	110499-97-3
Chemical Name	4-Hexyl-4'-[2-(4-isothiocyanatophenyl)ethyl]-1,1'-Biphenyl
Molecular Formula	C27H29NS
Molecular Weight	399.59
MDL Number	MFCD00134447

Hazard and Safety Information

The search results provide some hazard and safety information for 4-Hexyl-4'-[2-(4-isothiocyanatophenyl)ethyl]-1,1'-biphenyl:

Attribute	Value
Symbol(GHS)	GHS07
Signal word	Warning
Hazard statements	H315-H319-H335
Precautionary statements	P261-P305+P351+P338
Hazard Codes	Xi
Risk Statements	36/37/38
Safety Statements	26-37/39
WGK Germany	3

Hazard Statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Synthesis and Preparation

While specific details on the synthesis of 4-Hexyl-4'-[2-(4-isothiocyanatophenyl)ethyl]-1,1'-biphenyl are not available within the search results, the related compounds and synthetic methodologies can be inferred. Generally, the synthesis of complex organic molecules involves multi-step reactions with various chemical reagents and catalysts.

Applications and Research

4-Hexyl-4'-[2-(4-isothiocyanatophenyl)ethyl]-1,1'-biphenyl is used in various research areas due to its liquid crystalline properties.

• Liquid Crystals: This compound exhibits smectic-B and nematic phases, making it suitable for studying the translational order parameter in the smectic-B phase.

• Dielectric Investigations: It is used in temperature-dependent dielectric characterization to understand its behavior in different phases.

• Organic Electronics and Photonics: The compound is relevant in the field of organic electronics and photonics.

Suppliers

Several suppliers offer 4-Hexyl-4'-[2-(4-isothiocyanatophenyl)ethyl]-1,1'-biphenyl:

• Aromsyn Co., Ltd.

• Shandong Ono Chemical Co., Ltd.

• Energy Chemical

These suppliers may provide different grades and quantities of the compound for research and industrial purposes.